Cas no 55726-37-9 (Butanoic acid, 4-[(1-b-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)amino]-4-oxo-(9CI))

Butanoic acid, 4-[(1-b-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)amino]-4-oxo-(9CI) structure
55726-37-9 structure
Product Name:Butanoic acid, 4-[(1-b-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)amino]-4-oxo-(9CI)
CAS No:55726-37-9
MF:C13H17N3O8
MW:343.289383649826
CID:376506
PubChem ID:171468
Update Time:2025-04-19

Butanoic acid, 4-[(1-b-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)amino]-4-oxo-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-[(1-b-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)amino]-4-oxo-(9CI)
    • 4-[[1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-4-yl]amino]-4-oxobutanoic acid
    • N(4)-succinyl-1-beta-D-arabinofuranosylcytosine
    • Succinyl-ara-C
    • 55726-37-9
    • DTXSID50204273
    • Butanoic acid, 4-((1-beta-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)amino)-4-oxo-
    • Inchi: 1S/C13H17N3O8/c17-5-6-10(21)11(22)12(24-6)16-4-3-7(15-13(16)23)14-8(18)1-2-9(19)20/h3-4,6,10-12,17,21-22H,1-2,5H2,(H,19,20)(H,14,15,18,23)/t6-,10-,11+,12-/m1/s1
    • InChI Key: GFDPKOGBJRXYAE-IJJXPJNWSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C(N=C(C=C1)NC(CCC(=O)O)=O)=O)O)O

Computed Properties

  • Exact Mass: 343.102
  • Monoisotopic Mass: 343.102
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 590
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.9
  • Topological Polar Surface Area: 169Ų

Experimental Properties

  • Density: 1.78
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.704
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